(4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol
• IUPAC Name: (4E)-4-[(4-methoxyphenyl)methylidene]-2-(3-methylphenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H15NO3/c1-12-4-3-5-14(10-12)17-19-16(18(20)22-17)11-13-6-8-15(21-2)9-7-13/h3-11H,1-2H3/b16-11+
• InChI Key: NTGJCBDXEOOYIP-LFIBNONCSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=N/C(=C/C3=CC=C(C=C3)OC)/C(=O)O2
• SMILES: CC1=CC=CC(=C1)C2=NC(=CC3=CC=C(C=C3)OC)C(=O)O2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=CC3=CC=C(C=C3)OC)C(=O)O2

Description

(4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one is a heterocyclic compound with potential applications in scientific research. This compound is also known as 4-MBO-5-MeOx and belongs to the class of oxazolones. It has been reported to exhibit various biological activities such as anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The mechanism of action of (4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one is not fully understood. It has been suggested that its anti-inflammatory activity may be due to the inhibition of NF-κB signaling pathway, which plays a key role in the production of pro-inflammatory cytokines. Its antioxidant activity may be due to its ability to scavenge free radicals and inhibit lipid peroxidation. Its antitumor activity may be due to its ability to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
(4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which play a key role in the inflammatory response. It also exhibits antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. Furthermore, it has been reported to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one in lab experiments is its ability to exhibit various biological activities such as anti-inflammatory, antioxidant, and antitumor properties. This makes it a potential candidate for scientific research in these areas. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research on (4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one. One direction is to further investigate its mechanism of action to better understand its biological activities. Another direction is to explore its potential as a therapeutic agent for various diseases such as cancer and inflammation. Furthermore, it may be interesting to investigate its pharmacokinetics and pharmacodynamics to determine its efficacy and safety in vivo. Additionally, it may be worthwhile to explore its potential as a lead compound for the development of novel drugs with improved properties.

Synthesis Methods

The synthesis of (4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one can be achieved through various methods. One such method involves the reaction between 4-methoxybenzaldehyde and 2-amino-3-methylphenol in the presence of acetic acid and a catalytic amount of p-toluenesulfonic acid. The reaction mixture is then refluxed for several hours to yield the desired product. Another method involves the reaction between 4-methoxybenzaldehyde and 2-amino-3-methylphenol in the presence of triethylamine and a catalytic amount of p-toluenesulfonic acid. The reaction mixture is then heated at 120°C for several hours to obtain the product.

Scientific Research Applications

(4E)-4-(4-methoxybenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one has been reported to exhibit various biological activities, making it a potential candidate for scientific research. It has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also exhibits antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. Furthermore, it has been reported to possess antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells.